6-Phenyl-5-((2,4,6-triisopropylphenyl)thio)imidazo[2,1-b]thiazole

• IUPAC Name: 6-phenyl-5-[2,4,6-tri(propan-2-yl)phenyl]sulfanylimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C26H30N2S2/c1-16(2)20-14-21(17(3)4)24(22(15-20)18(5)6)30-25-23(19-10-8-7-9-11-19)27-26-28(25)12-13-29-26/h7-18H,1-6H3
• InChI Key: ANNHRNWZPBQMDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)C(C)C)SC2=C(N=C3N2C=CS3)C4=CC=CC=C4)C(C)C
• Molecular Formula: C26H30N2S2
• Molecular Weight: 434.7 g/mol
• CAS No.: 397278-85-2

Description

Thiazoles are a class of organic compounds that contain a five-membered aromatic ring made up of three carbon atoms, one nitrogen atom, and one sulfur atom. Imidazoles, on the other hand, are organic compounds that contain a five-membered planar ring of two nitrogen atoms and three carbon atoms. These compounds are found in many biologically active molecules, such as vitamin B1 (thiamine), and are used in various applications, including as antimicrobial, antifungal, antiviral, and antitumor agents.

Synthesis Analysis

The synthesis of thiazole and imidazole derivatives often involves the reaction of 2-amino-5-substituted-1,3,4-thiadiazoles with appropriate bromo ketones. The reactions are usually carried out under microwave activation, which offers benefits such as convenient operation, short reaction time, and good yields.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole and imidazole derivatives can undergo various chemical reactions due to the presence of electrophilic and nucleophilic sites in their structures. For example, the C-5 atom of the thiazole ring can undergo electrophilic substitution, while the C-2 atom is susceptible to nucleophilic substitution.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antimicrobial, antifungal, antiviral, and antitumor agents .

Mode of Action

It’s known that thiazole derivatives can interact with various biological targets, leading to changes in cellular processes . More research is needed to determine the exact mode of action of this specific compound.

Biochemical Pathways

Thiazole derivatives are known to interact with various biochemical pathways due to their diverse biological activities

Result of Action

Thiazole derivatives have been found to exhibit a range of biological activities, including antimicrobial, antifungal, antiviral, and antitumor effects . The exact effects of this compound would depend on its specific mode of action and the biochemical pathways it affects.

Future Directions

The design and development of new thiazole and imidazole derivatives with improved biological activity and lesser side effects is an active area of research. In silico methods are increasingly being used to predict the drug-likeness properties of these compounds and guide their synthesis.